Cas no 125326-08-1 ((S)-form-Androbine)

(S)-form-Androbine structure
(S)-form-Androbine structure
Product Name:(S)-form-Androbine
CAS No:125326-08-1
MF:C21H25NO5
MW:371.426906347275
CID:2029768
Update Time:2025-04-21

(S)-form-Androbine Chemical and Physical Properties

Names and Identifiers

    • (S)-form-Androbine
    • Inchi: 1S/C21H25NO5/c1-22-8-7-12-10-14(23)19(25-2)18-16(12)13(22)6-5-11-9-15(24)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3
    • InChI Key: UPDCPGFCIDXGDU-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=C2C(CCC3C4=C(C=C(C(=C42)OC)O)CCN3C)=CC=1O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • XLogP3: 1.445
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